Cas no 2877704-75-9 (4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine structure
2877704-75-9 structure
Product Name:4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
CAS No:2877704-75-9
MF:C17H20BrClN6O
MW:439.737300872803
CID:5330798
PubChem ID:165434180
Update Time:2025-08-05

4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

    • AKOS040874055
    • F6790-2580
    • 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
    • 2877704-75-9
    • 4-[6-[4-(5-Bromo-3-chloro-2-pyridinyl)-1-piperazinyl]-4-pyrimidinyl]morpholine
    • Inchi: 1S/C17H20BrClN6O/c18-13-9-14(19)17(20-11-13)25-3-1-23(2-4-25)15-10-16(22-12-21-15)24-5-7-26-8-6-24/h9-12H,1-8H2
    • InChI Key: CHYNKBRMCBTKEN-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(N3CCN(C4=NC=C(Br)C=C4Cl)CC3)N=CN=2)CCOCC1

Computed Properties

  • Exact Mass: 438.05705g/mol
  • Monoisotopic Mass: 438.05705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.526±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 631.8±55.0 °C(Predicted)
  • pka: 10.35±0.37(Predicted)

4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6790-2580-2μmol
4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
2877704-75-9
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$85.5 2023-09-07
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F6790-2580-5μmol
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F6790-2580-10μmol
4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
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$103.5 2023-09-07
Life Chemicals
F6790-2580-20μmol
4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
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20μmol
$118.5 2023-09-07
Life Chemicals
F6790-2580-1mg
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$81.0 2023-09-07
Life Chemicals
F6790-2580-2mg
4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
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$88.5 2023-09-07
Life Chemicals
F6790-2580-3mg
4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
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$94.5 2023-09-07
Life Chemicals
F6790-2580-4mg
4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
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$99.0 2023-09-07
Life Chemicals
F6790-2580-5mg
4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
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$103.5 2023-09-07
Life Chemicals
F6790-2580-10mg
4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
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$118.5 2023-09-07
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